2-Sulfanylidene-1,3-thiazolidine-3-carbonyl chloride

• CAS No.: 74179-13-8
• Molecular Formula: C4H4ClNOS2
• Molecular Weight: 181.7 g/mol
• IUPAC Name: 2-sulfanylidene-1,3-thiazolidine-3-carbonyl chloride
• InChI: InChI=1S/C4H4ClNOS2/c5-3(7)6-1-2-9-4(6)8/h1-2H2
• InChI Key: OXAQQGSRCMOIKT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=S)N1C(=O)Cl

Description

2-Sulfanylidene-1,3-thiazolidine-3-carbonyl chloride is a useful research compound. Its molecular formula is C4H4ClNOS2 and its molecular weight is 181.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-mercaptothiazoline (2.0 g, 0.0168 mmol) and Et3N (2.9 ml, 0.021 mol) in THF (30 ml) was added dropwise to a solution of phosgene (2.37 g, 0.0239 mol) in toluene (12 ml) at 5° C. for 7 min. The mixture was stirred at 5° C. for 5 min and then filtered to remove the precipitate. The filtrate was evaporated in vacuo to give a crystalline residue. To the residue was added ether (10 ml) and the ether was evaporated in vacuo. This operation was repeated twice. 2-Thioxo-3-thiazolidinecarbonyl chloride (2,0 g) was obtained as a solid. 65.5% yield. IR (Nujol).